molecular formula C4H6Cl2Si B8561411 1,1-Dichloro-1-silacyclo-3-pentene CAS No. 872-46-8

1,1-Dichloro-1-silacyclo-3-pentene

Cat. No.: B8561411
CAS No.: 872-46-8
M. Wt: 153.08 g/mol
InChI Key: KXQIMLAMKLUPJR-UHFFFAOYSA-N
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Description

1,1-Dichloro-1-silacyclo-3-pentene is a useful research compound. Its molecular formula is C4H6Cl2Si and its molecular weight is 153.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

872-46-8

Molecular Formula

C4H6Cl2Si

Molecular Weight

153.08 g/mol

IUPAC Name

1,1-dichloro-2,5-dihydrosilole

InChI

InChI=1S/C4H6Cl2Si/c5-7(6)3-1-2-4-7/h1-2H,3-4H2

InChI Key

KXQIMLAMKLUPJR-UHFFFAOYSA-N

Canonical SMILES

C1C=CC[Si]1(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a a 25 ml oven dried stainless steel tube ,1,3-butadiene (1.27 g, 23.26 mmol), trichlorosilane (14.7 g, 108.53 mmol) and tetrabutylphosphonium chloride (0.68 g, 2.31 mmol) were added under a dry nitrogen atmosphere. After sealing the cylinder with a cap, the reactor was maintained at 150° C. for 2 hours. The resulting mixture was distilled to yield 2.44 g (yield: 68%) of 1,1-dichlorosilacyclo-3-pentene main product, 0.88 g (yield: 20%) of crotyltrichlorosilane by product, and 0.37 g (yield: 5%) of trace 1,4-bis(trichlorosilyl)-2-butene.
Name
1,4-bis(trichlorosilyl)-2-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.27 g
Type
reactant
Reaction Step Two
Quantity
14.7 g
Type
reactant
Reaction Step Two
Quantity
0.68 g
Type
catalyst
Reaction Step Two

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